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Compound of Interest

Compound Name: 2-Methylbut-3-enoic acid

Cat. No.: B1661977

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
Methylbut-3-enoic acid (CAS No. 53774-20-2), a valuable building block in organic synthesis.
This document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on suppliers, product specifications, and essential safety and
handling protocols.

Introduction to 2-Methylbut-3-enoic Acid

2-Methylbut-3-enoic acid, also known as 2-vinylpropionic acid, is a branched-chain
unsaturated carboxylic acid.[1] Its chemical structure, featuring both a carboxylic acid group
and a vinyl group, makes it a versatile reagent in a variety of chemical transformations. The
presence of a chiral center at the second carbon atom also allows for its use in stereoselective
synthesis, a critical aspect in the development of new pharmaceutical agents.

Commercial Suppliers and Product Specifications

2-Methylbut-3-enoic acid is available from a range of chemical suppliers, catering to both
research and bulk quantity needs. The purity and specifications can vary between suppliers,
and it is crucial to select a grade appropriate for the intended application. The following tables
summarize the available quantitative data from various suppliers.

Table 1: Major Commercial Suppliers of 2-Methylbut-3-enoic Acid
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Supplier

Website

Notes

Sigma-Aldrich

--INVALID-LINK--

A leading global supplier
offering various grades for

research and development.

TCI Chemicals

--INVALID-LINK--

Offers different purity levels
and quantities, with detailed

product documentation.[2]

ChemicalBook

--INVALID-LINK--

A platform that lists multiple
suppliers, often providing a

range of prices and purities.[3]

Aladdin Scientific

--INVALID-LINK--

Provides the compound with
specified purity and storage

requirements.

Fluorochem

--INVALID-LINK--

A supplier of fine chemicals for

research and industry.

Apollo Scientific

--INVALID-LINK--

Specializes in the supply of
aroma chemicals,
intermediates, and research

chemicals.

Table 2: Product Specifications of Commercially Available 2-Methylbut-3-enoic Acid
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) Product . Storage
Supplier Purity Form
Number Temperature
Colorless to )
. Store in a cool,
TCI Chemicals M3188 >96.0% (GC) Almost colorless
o dark place.
clear liquid
ChemicalBook ) 98% HPLC, o
) Varies Liquid 2-8°C[3]
(listed) 99%+ HPLC
. S ALA-M404731- , o
Aladdin Scientific min 95% Liquid Argon charged
100g
Fluorochem F600489 97% Liquid Ambient Storage
Apollo Scientific OR74640 95% Liquid -

Table 3: Physical and Chemical Properties

Property

Value

Molecular Formula

C5H802

Molecular Weight 100.12 g/mol [1]
Boiling Point 42-43 °C/0.1 mmHg][3]
Density 0.968 g/mL at 20 °C[3]

Refractive Index

n20/D 1.424][3]

Flash Point

76 °C[3]

pKa

4.36+0.10 (Predicted)[3]

Experimental Protocols: Handling and Storage

Proper handling and storage of 2-Methylbut-3-enoic acid are essential to ensure its stability

and the safety of laboratory personnel.

Safety Precautions
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2-Methylbut-3-enoic acid is classified as a corrosive substance that can cause severe skin
burns and eye damage.[1][2] It is also a combustible liquid.[2] The following precautions should
be taken:

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[2]

o Ventilation: Handle in a well-ventilated place.[4]

o Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces. Use dry sand, dry
chemical, or alcohol-resistant foam to extinguish fires.[2]

Storage Conditions

To maintain the quality of 2-Methylbut-3-enoic acid, it should be stored under the following
conditions:

o Container: Store in the original, tightly closed, corrosive-resistant container with a resistant
inner liner.[2][4]

o Temperature: Store in a well-ventilated place and keep cool.[2] Some suppliers recommend
refrigeration at 2-8°C.[3]

 Inert Atmosphere: For long-term storage and to prevent degradation, some suppliers provide
the compound under an argon atmosphere.

Spill and Disposal

In case of a spill, absorb the spillage to prevent material damage.[2] Dispose of the contents
and container to an approved waste disposal plant.[2]

Visualization of Procurement Workflow

The procurement of specialty chemicals like 2-Methylbut-3-enoic acid for research and
development follows a structured process. The following diagram illustrates a typical workflow.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1661977?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/143088
https://www.tcichemicals.com/US/en/p/M3188
https://www.tcichemicals.com/US/en/p/M3188
https://www.tcichemicals.com/US/en/p/M3188
https://www.echemi.com/sds/3-butenoic-acid-2-methyl-methyl-ester-pd180727131004.html
https://www.tcichemicals.com/US/en/p/M3188
https://www.benchchem.com/product/b1661977?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/M3188
https://www.echemi.com/sds/3-butenoic-acid-2-methyl-methyl-ester-pd180727131004.html
https://www.tcichemicals.com/US/en/p/M3188
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6502753.htm
https://www.tcichemicals.com/US/en/p/M3188
https://www.tcichemicals.com/US/en/p/M3188
https://www.benchchem.com/product/b1661977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Requirement & Sourcing

Identify Research Need for

2-Methylbut-3-enoic Acid

Define Specifications
(Purity, Quantity)

'

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI)

'

Request Quotations (RFQ)

Phase 2: Evaluation & Selection

Compare Supplier Quotes
(Price, Lead Time, Quality)

'

Review Technical Data Sheets
& Certificates of Analysis

Select Supplier

Phase 3: Procur¢gment & Logistics

Issue Purchase Order

'

Arrange Shipping & Handling
(Considering Hazmat Regulations)

Receive and Inspect Shipment

Log into Chemical Inventory

Click to download full resolution via product page

Caption: A typical workflow for the procurement of specialty chemicals.
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This guide provides a foundational understanding of the commercial landscape for 2-
Methylbut-3-enoic acid. For specific applications, it is always recommended to consult the
supplier's technical documentation and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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